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Introduction:

The accurate chemical analysis of industrial slags is crucial for quality control, process

optimization, and environmental monitoring. Slags, byproducts of metallurgical processes, are

often complex and heterogeneous materials, making their direct analysis challenging.[1][2]

Borate fusion, particularly using lithium metaborate (LiBO₂) flux, is a widely adopted sample

preparation technique that overcomes these challenges.[3][4] This method involves dissolving

the slag sample in a molten borate flux at high temperatures (around 1050°C) to produce a

homogeneous glass bead for X-ray fluorescence (XRF) analysis or a solution for inductively

coupled plasma-optical emission spectrometry (ICP-OES) and atomic absorption (AA) analysis.

[3][5] This process effectively eliminates particle size and mineralogical effects, leading to

highly accurate and precise analytical results.[1][2][6]

Lithium metaborate is a highly reactive flux, particularly effective for acidic matrices rich in

silicates and aluminosilicates, which are common components of industrial slags.[7] It works by

breaking down the robust silicate structures, producing a low-viscosity melt that facilitates the

complete dissolution of refractory minerals.[7] For slags with a more varied composition, mixed

fluxes of lithium metaborate and lithium tetraborate (Li₂B₄O₇) are often employed to achieve a

balanced acidity and ensure complete dissolution.[7][8]

These application notes provide detailed protocols for the preparation of industrial slag

samples using metaborate flux for subsequent analysis by XRF and ICP-OES.
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Data Presentation
Table 1: Typical Flux Compositions for Slag Analysis

Flux Composition
Slag Type/Primary
Components

Rationale

100% Lithium Metaborate

(LiBO₂)

High silica (SiO₂),

aluminosilicates

Highly reactive with acidic

oxides, effective in breaking

down strong silicate structures.

[7][8]

66% Lithium Tetraborate / 34%

Lithium Metaborate

Mixed acidic and basic oxides

(e.g., limestone-containing

slags)

Balances the acidity of the

melt to accommodate a wider

range of sample compositions.

[8]

4:1 Lithium Metaborate :

Lithium Tetraborate
Blast furnace slags

A common mixture that

provides a good balance for

the typical composition of blast

furnace slags.[1]

Lithium Metaborate with

Lithium Bromide (LiBr) non-

wetting agent

Slags with high concentrations

of Cr, Mn, Fe, Co, Ni, Cu

Prevents the molten bead from

sticking to the platinum

crucible.[9]

Table 2: General Operating Parameters for Fusion Process
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Parameter Value Notes

Sample to Flux Ratio
1:8 to 1:10 (e.g., 1g sample to

8g flux)

This can be optimized based

on the specific slag

composition.[10]

Fusion Temperature 1000 - 1200°C

Temperature should be 200-

250°C above the melting point

of the flux to ensure fluidity.[5]

Fusion Time 10 - 20 minutes

Time is dependent on the

sample type and fusion

temperature.[10]

Crucible Material
Platinum-Gold (95% Pt, 5%

Au)

Resistant to high temperatures

and chemical attack.

Non-wetting Agent
Lithium Bromide (LiBr) or

Lithium Iodide (LiI)

Added to the flux to prevent

the bead from sticking to the

crucible.[9]

Experimental Protocols
Protocol 1: Sample Preparation for XRF Analysis
This protocol outlines the preparation of a fused glass bead from an industrial slag sample for

analysis by XRF.

1. Sample Pre-treatment: a. Dry the slag sample at 105°C for at least 2 hours to remove

moisture.[1] b. For samples containing carbonates, such as limestone, pre-heat the sample in a

muffle furnace at 950-1050°C to a constant weight to determine the loss on ignition (LOI).[10] c.

Grind the dried slag sample to a fine powder (< 200 mesh) to ensure homogeneity and facilitate

dissolution in the flux.

2. Weighing and Mixing: a. Accurately weigh approximately 1 gram of the pre-treated slag

sample into a platinum-gold crucible. b. Add 8-10 grams of lithium metaborate or a suitable

mixed borate flux to the crucible.[10] c. If required, add a non-wetting agent like lithium

bromide.[9] d. Thoroughly mix the sample and flux within the crucible using a spatula.
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3. Fusion: a. Place the crucible in an automated fusion machine or a muffle furnace pre-heated

to 1100-1200°C.[5][10] b. Fuse the mixture for 15-20 minutes. If using an automated machine,

the instrument will agitate the crucible to ensure a homogenous melt. If using a muffle furnace,

occasional manual swirling may be necessary.[5]

4. Casting the Bead: a. Pour the molten mixture into a pre-heated platinum-gold mold. b. Allow

the bead to cool to room temperature. The resulting glass bead should be homogenous and

free of cracks or bubbles.[7]

5. XRF Analysis: a. The prepared fused bead is now ready for analysis by XRF.

Protocol 2: Sample Preparation for ICP-OES Analysis
This protocol describes the dissolution of the fused slag sample for analysis by ICP-OES.

1. Sample Pre-treatment and Fusion: a. Follow steps 1 and 2 from Protocol 1 (Sample

Preparation for XRF Analysis).

2. Dissolution: a. Instead of pouring the melt into a mold, carefully pour the hot molten bead

directly into a beaker containing a stirred solution of dilute nitric acid (e.g., 5% HNO₃).[11] This

step should be performed in a fume hood with appropriate personal protective equipment. b.

Continue stirring the solution until the bead is completely dissolved. Gentle heating may be

applied to aid dissolution. c. For samples high in silica, a subsequent step to remove

precipitated silicic acid may be necessary to prevent clogging of the ICP-OES nebulizer.[12]

3. Final Solution Preparation: a. Quantitatively transfer the dissolved sample solution to a

volumetric flask. b. Dilute the solution to the final volume with deionized water. The final acid

concentration should be matched to the calibration standards. c. The solution is now ready for

analysis by ICP-OES. An internal standard, such as yttrium, can be added to all samples and

standards to correct for instrumental drift.[11]
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Sample Pre-treatment Fusion Analysis

Drying @ 105°C Calcination (if needed) @ 950-1050°C Grinding to < 200 mesh Weigh Sample & Flux Thorough Mixing Fusion @ 1100-1200°C Casting into Mold Cooling to Room Temp XRF Analysis
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Caption: Workflow for Slag Analysis by XRF using Metaborate Fusion.

Sample Pre-treatment Fusion & Dissolution Analysis

Drying @ 105°C Calcination (if needed) @ 950-1050°C Grinding to < 200 mesh Weigh Sample & Flux Thorough Mixing Fusion @ 1100-1200°C Dissolution in Dilute Acid Dilution to Final Volume ICP-OES Analysis
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Caption: Workflow for Slag Analysis by ICP-OES using Metaborate Fusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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